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Compound of Interest

Compound Name: Propargyl-PEG6-N3

Cat. No.: B610266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the SDS provided by

the manufacturer before handling this chemical and adhere to all institutional and regulatory

safety protocols.

Introduction
Propargyl-PEG6-N3 is a bifunctional, polyethylene glycol (PEG)-based linker molecule widely

utilized in biomedical research and drug development, particularly in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). Its utility stems from the presence of two key

functional groups: a terminal alkyne (propargyl group) and an azide group, which are reactive

partners in "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition

(CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC).[1][2] While these reactive

moieties are essential for its function, they also impart specific hazards that necessitate careful

handling and adherence to strict safety protocols. This guide provides an in-depth overview of

the safety and handling guidelines for Propargyl-PEG6-N3, drawing from established

principles for handling organic azides and propargyl-containing compounds.

Hazard Identification and Stability Assessment
The primary hazards associated with Propargyl-PEG6-N3 are conferred by its organic azide

functionality. Organic azides are energetic compounds that can be sensitive to heat, light,
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friction, and pressure, with the potential for explosive decomposition.[3][4][5]

Stability of Organic Azides
The stability of an organic azide is influenced by its molecular structure. Two commonly used

guidelines to assess stability are the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six".

Carbon-to-Nitrogen Ratio (C/N): For Propargyl-PEG6-N3 (Chemical Formula:

C15H27N3O6), the ratio of carbon atoms to nitrogen atoms is 15/3 = 5. Generally, an

organic azide is considered more stable when the number of carbon atoms is significantly

greater than the number of nitrogen atoms. A common guideline suggests that the ratio of

the sum of carbon and oxygen atoms to nitrogen atoms should be 3 or greater for a

compound to be considered for isolation in larger quantities. For Propargyl-PEG6-N3, this

ratio is (15 + 6) / 3 = 7, which suggests a relatively stable compound under normal handling

conditions.

The Rule of Six: This rule suggests that a compound should have at least six carbon atoms

for each energetic functional group (e.g., azide, nitro, diazo) to provide sufficient dilution of

the energetic group within the molecule, thereby increasing its stability. Propargyl-PEG6-N3,

with 15 carbons and one azide group, adheres to this rule.

While these guidelines suggest that Propargyl-PEG6-N3 is relatively stable for an organic

azide, it is crucial to treat it as a potentially hazardous material and handle it with appropriate

care.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Propargyl-PEG6-N3 is presented in

the table below.
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Property Value Reference

CAS Number 1198080-03-3

Molecular Formula C15H27N3O6

Molecular Weight 345.39 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Propargyl-PEG6-N3 to minimize the risk of

exposure.

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety goggles or a face shield.

Skin and Body Protection A lab coat should be worn.

Respiratory Protection
Not typically required when handled in a well-

ventilated area or chemical fume hood.

Safe Handling and Storage
Handling

Work Area: All work with Propargyl-PEG6-N3 should be conducted in a well-ventilated

chemical fume hood.

Avoid Incompatibilities:

Acids: Do not mix with acids, as this can generate highly toxic and explosive hydrazoic

acid.
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Metals: Avoid contact with heavy metals such as copper, lead, and brass, as this can form

highly shock-sensitive metal azides. Use plastic or ceramic spatulas for weighing and

transferring the compound.

Halogenated Solvents: Do not use halogenated solvents like dichloromethane or

chloroform, as they can form extremely unstable di- and tri-azidomethane.

Energy Input: Avoid subjecting the compound to heat, sparks, open flames, shock, or friction.

Scale: Use the smallest amount of the azide necessary for your experiment.

Storage
Temperature: Store in a cool, dark environment. Long-term storage at -20°C is

recommended. For short-term storage (days to weeks), 0-4°C is acceptable.

Container: Keep the container tightly closed. Store in plastic or amber glass containers to

protect from light.

Form: If possible, store as a solution (not exceeding 1 M) rather than as a neat solid to

reduce shock sensitivity.

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a tightly sealed container for disposal.

Clean the spill area thoroughly.

First Aid
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Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to flush under the eyelids.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Disposal Considerations
Waste Collection: Azide-containing waste must be collected in a separate, clearly labeled

waste container.

Incompatible Waste: Do not mix azide waste with acidic waste.

Decontamination: Before disposal, it is good practice to convert organic azides to a more

stable derivative, such as an amine, through a reduction reaction.

Disposal Method: Dispose of all azide-containing materials through your institution's

chemical waste program.

Experimental Protocols
General Protocol for a Click Chemistry Reaction
(CuAAC)
This is a general protocol and should be optimized for specific substrates and reaction scales.

In a chemical fume hood, dissolve Propargyl-PEG6-N3 and the alkyne-containing substrate

in a suitable solvent (e.g., DMSO, t-BuOH/H2O).

Add a copper(I) source, such as copper(II) sulfate and a reducing agent like sodium

ascorbate, or a copper(I) catalyst.
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If necessary, add a copper-coordinating ligand.

Stir the reaction at room temperature and monitor its progress by an appropriate analytical

technique (e.g., TLC, LC-MS).

Upon completion, quench the reaction and proceed with the workup and purification.

Visualizations
Decision Workflow for Handling Propargyl-PEG6-N3
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Start: Handling Propargyl-PEG6-N3

Is the work being conducted in a chemical fume hood?

Are appropriate PPE being worn? (Gloves, Goggles, Lab Coat)

Yes

Stop! Relocate to a fume hood.

No

Have potential incompatibilities been avoided? (Acids, Heavy Metals, Halogenated Solvents)

Yes

Stop! Wear the required PPE.

No

Proceed with the experiment

Yes

Stop! Remove incompatible materials.

No
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Spill of Propargyl-PEG6-N3 Occurs

Evacuate the immediate area

Don appropriate PPE

Contain the spill with inert absorbent material

Collect waste into a sealed container for hazardous disposal

Clean and decontaminate the spill area

Report the incident according to institutional policy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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